2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine

• IUPAC Name: 2,2-difluoro-2-(4-fluorophenyl)ethanamine
• InChI: InChI=1S/C8H8F3N/c9-7-3-1-6(2-4-7)8(10,11)5-12/h1-4H,5,12H2
• InChI Key: KVOPXGCKWVEEPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN)(F)F)F
• Molecular Formula: C8H8F3N
• Molecular Weight: 175.15 g/mol
• CAS RN: 454483-93-3

Description

“2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine” is a chemical compound with the CAS Number: 454483-93-3. It has a molecular weight of 175.15. The IUPAC name for this compound is 2,2-difluoro-2-(4-fluorophenyl)ethanamine.

Molecular Structure Analysis

The InChI code for “2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine” is 1S/C8H8F3N/c9-7-3-1-6(2-4-7)8(10,11)5-12/h1-4H,5,12H2. This code provides a specific representation of the molecular structure.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Kinetics and Reaction Mechanisms

• Kinetics and Isotope Effects : The study by Jarczewski et al. (1986) investigated the kinetics and isotope effects of a reaction involving a similar compound, leading to the formation of a 1-amino-1-fluoro-2,2-bis-(4-nitrophenyl)ethene. This research provides insight into the reaction mechanisms and kinetics of fluorinated compounds (Jarczewski, Schroeder, & Dworniczak, 1986).

• Nucleophilic Attack : Leffek and Maciejewska (1986) explored the reaction of primary and secondary amines with 2,2-di(4-nitrophenyl)-1,1-difluoroethene, offering valuable data on nucleophilic reactions involving fluorinated compounds (Leffek & Maciejewska, 1986).

Material Synthesis and Application

• Chromophoric Xerogels Fabrication : Seifert et al. (2003) demonstrated the use of fluorine aromatic compounds in the fabrication of chromophoric sol-gel materials. This research can be related to the applications of 2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine in material science (Seifert, Spange, Müller, Hesse, & Jäger, 2003).

• Radiofluorination in PET Radiopharmaceuticals : A study by Oh et al. (2000) investigated the use of fluorine in radiofluorination, particularly for amines in positron emission tomography (PET) radiopharmaceuticals. This could be relevant to the applications of fluorinated amines like 2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine in medical imaging (Oh, Choe, Kim, Choi, Lee, & Kim, 2000).

Reaction Mechanism and Organic Synthesis

• Fluorination Studies : Gregorčič and Zupan (1977) conducted research on the fluorination of various compounds, providing insights into the reaction mechanisms that could apply to 2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine (Gregorčič & Zupan, 1977).

• Synthesis of Fluorinated Compounds : Buss, Coe, and Tatlow (1998) explored the synthesis of fluorinated compounds, including methods that may be relevant to producing derivatives of 2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine (Buss, Coe, & Tatlow, 1998).

Photoredox-Catalyzed Synthesis

• Photoredox-Catalyzed Synthesis : Wang et al. (2019) developed a method for the hydrotrifluoromethylation of benzyl-protected homoallylic alcohol and amine derivatives, which could be related to the synthesis or modification of fluorinated amines like 2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine (Wang, Zhang, Shi, Li, Zhang, & Xu, 2019).

• Oxy- and Amino-Fluorination : Parmar and Rueping (2014) discussed a mild intramolecular fluoro-cyclisation reaction of benzylic alcohols and amines, offering insights into fluorination techniques that could be applicable to 2,2-Difluoro-2-(4-fluorophenyl)ethan-1-amine (Parmar & Rueping, 2014).

Safety and Hazards

The compound has several hazard statements including H302, H315, H318, and H335. Precautionary measures include avoiding breathing vapours, mist, or gas, ensuring adequate ventilation, and avoiding dust formation. It is recommended to use personal protective equipment when handling this compound.